Cas no 91569-54-9 (4-Isoxazolecarboxylicacid, 3-ethyl-5-phenyl-)

• Product Name: 4-Isoxazolecarboxylicacid, 3-ethyl-5-phenyl-
• CAS No: 91569-54-9
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 799905
• PubChem ID: 20848765
• Update Time: 2025-04-19

4-Isoxazolecarboxylicacid, 3-ethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3-ethyl-5-phenyl-
• 3-ethyl-5-phenyl-1,2-oxazole-4-carboxylic acid
• 4-Isoxazolecarboxylicacid,3-ethyl-5-phenyl-(7CI)
• AKOS013476636
• 3-ethyl-5-phenylisoxazole-4-carboxylic acid
• SCHEMBL11377985
• DTXSID00610047
• 91569-54-9

• Inchi： 1S/C12H11NO3/c1-2-9-10(12(14)15)11(16-13-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： PRYKGZVEXSTAGZ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(=O)O)C(CC)=N1

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3Ų